Cas no 868375-13-7 (N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide
• CAS No: 868375-13-7
• MF: C₁₉H₁₃FN₂O₃S
• MW: 368.381526708603
• CID: 5907390
• PubChem ID: 2151088
• Update Time: 2025-06-29

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• WBJNRCRRAJDQKR-VZCXRCSSSA-N
• N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-oxo-4H-chromene-2-carboxamide
• AKOS024611163
• F1814-1656
• N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-4-oxochromene-2-carboxamide
• (Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide
• 868375-13-7
• N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C19H13FN2O3S/c1-2-22-17-12(20)7-5-9-16(17)26-19(22)21-18(24)15-10-13(23)11-6-3-4-8-14(11)25-15/h3-10H,2H2,1H3/b21-19-
• InChI Key： WBJNRCRRAJDQKR-VZCXRCSSSA-N
• SMILES： C1(C(/N=C2/N(CC)C3=C(F)C=CC=C3S/2)=O)OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 368.06309162g/mol
• Monoisotopic Mass: 368.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.3Ų

Additional information on N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide

Introduction to N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide (CAS No. 868375-13-7)

N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide, identified by its CAS number 868375-13-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The unique arrangement of functional groups in its molecular structure positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide incorporates several key features that contribute to its pharmacological relevance. The presence of a benzothiazole ring system and a chromene core provides a scaffold that is known to exhibit various biological activities. Specifically, the benzothiazole moiety is often associated with properties such as anti-inflammatory, antimicrobial, and anticancer effects, while the chromene ring can contribute to activities like antioxidant and vasodilatory effects.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural complexity of heterocyclic compounds. N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxo-4H-chromene-2-carboxamide represents an example of such a compound, with its dual benzothiazole and chromene moieties offering a rich array of potential interactions with biological targets. This compound has been the subject of several studies aimed at elucidating its pharmacological profile and exploring its potential as a lead compound for drug development.

The fluorine atom in the molecular structure is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a compound. In this case, the 4-fluoro substituent on the chromene ring may enhance the metabolic stability and binding affinity of the molecule. Additionally, the ethyl group at the 3-position of the benzothiazole ring adds another layer of structural complexity that could contribute to selective binding to biological targets.

Recent research has begun to explore the synthetic pathways and derivatives of N-(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-oxyoxygenationoxo-oxygenationchromenecarboxamide. These studies have focused on optimizing synthetic routes to improve yield and purity while maintaining the integrity of the key functional groups. Advances in synthetic methodologies have allowed for the efficient preparation of this compound and its derivatives, enabling more extensive pharmacological evaluation.

The biological activity of N-(2Z)-3ethylfluorodihydrobenzothiazolylidenecarboxamidechromenecarboxamide

In addition to its cytotoxic potential, N-(Z)-ethylfluorobenzothiazolylidenecarboxamidchromenecarboxamide has also shown interesting anti-inflammatory properties. In animal models, this compound has demonstrated ability to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. These findings suggest that it may have therapeutic value in conditions characterized by excessive inflammation, such as rheumatoid arthritis or inflammatory bowel disease.

The development of new antiviral agents remains a critical area of research due to the ongoing threat posed by viral infections. N-(Z)-ethylfluorobenzothiazolylidenecarboxamidchromenecarboxamide has been investigated for its potential antiviral activity against various viral strains. Early studies have indicated that this compound can inhibit viral replication by interfering with essential viral enzymes or structural components. These findings highlight its potential as a lead compound for the development of novel antiviral therapies.

The synthesis and characterization of N-(Z)-ethylfluorobenzothiazolylidenecarboxamidchromenecarboxamide derivatives have also provided valuable insights into structureactivity relationships within this class of compounds. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the biological activity and selectivity of these molecules. This approach allows for the rational design of more effective therapeutic agents tailored to specific disease targets.

The use of computational methods has become increasingly important in drug discovery research. Molecular modeling techniques can be employed to predict how N-(Z)-ethylfluorobenzothiazolylidenecarboxamidchromenecarboxamide interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

In conclusion, N-(Z)-ethylfluorobenzothiazolylidenecarboxamidchromenecarboxamide (CAS No. 86837513) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further exploration as a lead compound for drug development. Continued research into its synthesis, pharmacology, and mechanism of action will be crucial in determining its future therapeutic applications.